Cas no 98094-87-2 (1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one)

• Product Name: 1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one
• CAS No: 98094-87-2
• MF: C₁₅H₈O₆
• MW: 284.2204246521
• CID: 1990034
• PubChem ID: 5324349
• Update Time: 2025-06-29

1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Trihydroxy-11H-benzofuro[2,3-b][1]benzopyran-11-one
• 1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one
• 11H-benzofuro[2,3-b][1]benzopyran-11-one, 1,3,8-trihydroxy-
• Lupinalbin A
• 1,3,8-trihydroxy-[1]benzofuro[2,3-b]chromen-11-one
• 2,6,8-Trihydroxy-10,11-dioxa-benzo[b]fluoren-5-one
• DTXSID20243437
• AKOS040763411
• SCHEMBL7053457
• InChI=1/C15H8O6/c16-6-1-2-8-10(4-6)20-15-12(8)14(19)13-9(18)3-7(17)5-11(13)21-15/h1-5,16-18
• LMPK12160012
• XL161804
• 98094-87-2
• BBBAWACESCACAP-UHFFFAOYSA-N
• CHEMBL312186
• BDBM50130177

• Inchi： 1S/C15H8O6/c16-6-1-2-8-10(4-6)20-15-12(8)14(19)13-9(18)3-7(17)5-11(13)21-15/h1-5,16-18H
• InChI Key： BBBAWACESCACAP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C2C(C3C(=CC(=CC=3OC1=2)O)O)=O)O

Computed Properties

• Exact Mass: 284.032088
• Monoisotopic Mass: 284.032088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 3.2

Experimental Properties

• Color/Form: Powder
• Density: 1.714
• Boiling Point: 456.2°C at 760 mmHg
• Flash Point: 229.7°C
• Refractive Index: 1.806

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one

1,3,8-Trihydroxy-11H-[1]Benzofuro[2,3-b]chromen-11-one (CAS No. 98094-87-2): A Comprehensive Overview

1,3,8-Trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one, with the CAS number 98094-87-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and natural product research. This compound belongs to the class of chromones, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this intriguing molecule.

The chemical structure of 1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one is characterized by a fused ring system consisting of a benzofuran and a chromone moiety. The presence of multiple hydroxyl groups at positions 1, 3, and 8 contributes to its unique physicochemical properties and reactivity. These hydroxyl groups can participate in hydrogen bonding and other intermolecular interactions, making the compound highly versatile in both synthetic and biological contexts.

The synthesis of 1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one has been explored through various methodologies. One common approach involves the condensation of a suitable aromatic aldehyde with a substituted chromone derivative in the presence of a base. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. For instance, microwave-assisted synthesis has been shown to significantly enhance the yield and purity of the final product while reducing reaction times.

In terms of biological activity, 1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one has demonstrated a range of promising properties. Studies have shown that it exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This makes it a potential candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

Furthermore, research has highlighted the anti-inflammatory effects of 1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that the compound may have therapeutic potential in managing inflammatory diseases like arthritis and inflammatory bowel disease (IBD).

Cancer research has also identified 1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one as a promising anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These results warrant further investigation in animal models and eventually clinical trials to assess its efficacy and safety profile.

Beyond its direct biological effects, 1,3,8-trihydroxy-11H-[1]benzofuro[2,3-b]chromen-11-one has also been studied for its potential as a lead compound in drug discovery efforts. Structure-activity relationship (SAR) studies have provided valuable insights into how modifications to the core structure can enhance or fine-tune specific biological activities. For example, substituting different functional groups at various positions on the benzofuran or chromone rings can significantly impact the compound's potency and selectivity.

In conclusion, 1,3,8-trihydroxy-11H-[[]benzofuro[2, 3-b]chromen- ----------------->>< strong>> (CAS No. 98094-87-2) represents a multifaceted molecule with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry.